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Cat. No.: B022335 Get Quote

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the available health and safety

information for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate, also known as propylene

glycol monoricinoleate. Due to the limited availability of direct toxicological data for this specific

ester, this document synthesizes information from its constituent molecules, ricinoleic acid and

propylene glycol, as well as data on structurally related propylene glycol esters. This approach

provides a robust, inferred safety profile to guide researchers and drug development

professionals in the safe handling and potential application of this compound. The guide

includes a summary of physical and chemical properties, metabolic fate, and known biological

activities, with a focus on presenting quantitative data in a structured format and outlining

relevant experimental methodologies.

Chemical and Physical Properties
2-Hydroxypropyl 12-hydroxyoctadec-9-enoate is the monoester of ricinoleic acid and

propylene glycol. Its physical and chemical characteristics are influenced by both precursor

molecules. While specific experimental data for the ester is scarce, the properties of its

components and related compounds provide valuable insights.
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Property Value/Information Source

Synonyms
Propylene glycol

monoricinoleate
General Chemical Literature

CAS Number 26402-31-3 General Chemical Literature

Appearance Likely a viscous liquid Inferred from precursors

Solubility

Expected to have limited water

solubility, soluble in organic

solvents

Inferred from precursors

Note: The table above is based on inferred properties and data from related compounds due to

the lack of specific experimental data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate.

Toxicological Data Summary
Direct and quantitative toxicological data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate
is not readily available in public literature. A Safety Data Sheet (SDS) for the closely related

"Propylene glycol ricinoleate" classifies it as "not a hazardous substance or mixture," but also

states that its toxicological properties have not been thoroughly investigated.[1] Therefore, the

toxicological profile is largely inferred from studies on its hydrolysis products and structural

analogs.

Acute Toxicity
No specific LD50 or LC50 data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate has been

identified. The safety assessment of propylene glycol esters suggests they are of low acute

toxicity. For instance, propylene glycol laurate has an oral LD50 in rats of >34.6 g/kg.[2]

Table 1: Acute Toxicity of Precursors
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Substance Species Route LD50 Source

Propylene Glycol Rat Oral 20 g/kg OECD SIDS[3]

Propylene Glycol Rabbit Dermal 20.8 g/kg OECD SIDS[3]

Ricinoleic Acid - Oral

Low hazard for

usual industrial

handling

MSDS[4]

Irritation and Sensitization
Skin Irritation: Propylene glycol can cause skin irritation in some individuals, particularly under

occlusive conditions.[5] Ricinoleic acid is also noted as a potential skin irritant.[6] Therefore, 2-
Hydroxypropyl 12-hydroxyoctadec-9-enoate may have mild irritant properties.

Eye Irritation: Propylene glycol is considered a mild eye irritant.[3] Ricinoleic acid may also

cause eye irritation.[4]

Sensitization: Propylene glycol is considered a very weak contact sensitizer.[7] While

sensitization is rare, it has been observed in some clinical studies.[8][9]

Genotoxicity and Carcinogenicity
No genotoxicity or carcinogenicity data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate
was found. Its precursor, propylene glycol, has been extensively tested and is not considered

genotoxic or carcinogenic.[3] Ricinoleic acid was not found to be genotoxic in bacterial or

mammalian test systems.[10]

Metabolism and Potential Signaling Pathways
It is anticipated that 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate, like other propylene

glycol esters, undergoes hydrolysis in the body.[11][12] This metabolic process would yield

propylene glycol and ricinoleic acid.

Metabolic pathway of 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate.

The biological effects of the ester are therefore likely attributable to its metabolites.
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Ricinoleic Acid Signaling
Ricinoleic acid is the primary active component of castor oil and has known physiological

effects, particularly on the gastrointestinal tract. One identified mechanism of action involves

the modulation of nitric oxide synthase (NOS) activity.[13]

Proposed signaling action of the ricinoleic acid metabolite.

Experimental Protocols
As no specific toxicological studies for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate were

identified, this section outlines a general experimental workflow for assessing the safety of a

novel substance, based on standard toxicological practices.

General experimental workflow for toxicological assessment.

Conclusion
While direct toxicological data for 2-Hydroxypropyl 12-hydroxyoctadec-9-enoate is limited, a

review of its precursors and structurally similar compounds suggests a low order of acute

toxicity. The primary health considerations would likely be mild skin and eye irritation. Its

metabolic breakdown into propylene glycol and ricinoleic acid indicates that the biological

activity of these components should be considered. For any novel application, particularly in

drug development, it is imperative that specific toxicological studies are conducted to establish

a definitive safety profile. The information and frameworks provided in this guide serve as a

foundation for such assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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